[(R)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester

Specification

• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol
• IUPAC Name: benzyl N-[(3R)-1-(2-aminoacetyl)pyrrolidin-3-yl]carbamate
• Standard InChI: InChI=1S/C14H19N3O3/c15-8-13(18)17-7-6-12(9-17)16-14(19)20-10-11-4-2-1-3-5-11/h1-5,12H,6-10,15H2,(H,16,19)/t12-/m1/s1
• Standard InChI Key: YDVQXZQWFUWZOT-GFCCVEGCSA-N
• Isomeric SMILES: C1CN(C[C@@H]1NC(=O)OCC2=CC=CC=C2)C(=O)CN
• SMILES: C1CN(CC1NC(=O)OCC2=CC=CC=C2)C(=O)CN
• Canonical SMILES: C1CN(CC1NC(=O)OCC2=CC=CC=C2)C(=O)CN

Introduction

Molecular Formula and Weight

• Molecular Formula: C15H21N3O3

• Molecular Weight: Approximately 291.35 g/mol, as computed by PubChem.

Synonyms and Identifiers

• Synonyms: (R)-Benzyl (1-(2-aminoacetyl)pyrrolidin-3-yl)(methyl)carbamate, (R)-Benzyl(1-(2-aminoacetyl)pyrrolidin-3-yl)(methyl)carbamate, DB-248484.

• PubChem CID: 66566666.

Related Compounds and Their Applications

While specific data on [(R)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester is scarce, related compounds provide insight into potential applications:

• [1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS: 1353964-01-8): This compound has a similar structure but with an isopropyl group instead of a methyl group in the carbamic acid ester moiety. It has a molecular weight of 333.43 g/mol.

• [1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester (CAS: 1353944-41-8): This compound features an ethyl group in place of the methyl group, with a molecular weight of 305.37 g/mol.

Synthesis and Chemical Behavior

The synthesis of such compounds typically involves the reaction of a pyrrolidine derivative with a carbamic acid benzyl ester precursor. The use of protecting groups like benzyl esters is common in organic synthesis to protect functional groups during reactions.

Potential Applications

Compounds with carbamic acid ester moieties are often explored for their biological activity, including enzyme inhibition and drug development. For instance, carbamic acid esters have been studied for their role in inhibiting enzymes like NAAA (N-acylethanolamine acid amidase).

Data Table: Comparison of Related Compounds

Compound Name	CAS Number	Molecular Weight (g/mol)	Molecular Formula
[(R)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-carbamic acid benzyl ester	N/A	291.35	C15H21N3O3
[1-(2-Amino-acetyl)-pyrrolidin-3-ylmethyl]-isopropyl-carbamic acid benzyl ester	1353964-01-8	333.43	C18H27N3O3
[1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester	1353944-41-8	305.37	C16H23N3O3